Cas no 1704095-91-9 ((3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid)

• Product Name: (3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
• CAS No: 1704095-91-9
• MF: C₇H₉BFNO₄S
• MW: 233.025064229965
• MDL: MFCD28805568
• CID: 4611814
• Update Time: 2024-11-01

(3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid
• AM88269
• (3-Fluoro-4-(N-methylsulfamoyl)phenyl)boronic acid

• MDL： MFCD28805568
• Inchi： 1S/C7H9BFNO4S/c1-10-15(13,14)7-3-2-5(8(11)12)4-6(7)9/h2-4,10-12H,1H3
• InChI Key： MPYRCSBAWGPDQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1F)(NC)(=O)=O

Computed Properties

• Exact Mass: 233.0329373 g/mol
• Monoisotopic Mass: 233.0329373 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95
• Molecular Weight: 233.03

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters